Cas no 933758-87-3 (4-[(cyclopentyloxy)methyl]piperidine)

• Product Name: 4-[(cyclopentyloxy)methyl]piperidine
• CAS No: 933758-87-3
• MF: C₁₁H₂₁NO
• MW: 183.29
• CID: 5113643
• Update Time: 2026-03-03

4-[(cyclopentyloxy)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(cyclopentyloxy)methyl]-
• 4-[(cyclopentyloxy)methyl]piperidine

• Inchi： 1S/C11H21NO/c1-2-4-11(3-1)13-9-10-5-7-12-8-6-10/h10-12H,1-9H2
• InChI Key： AQMWDUDAVFZASO-UHFFFAOYSA-N
• SMILES： N1CCC(COC2CCCC2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(cyclopentyloxy)methyl]piperidine

Comprehensive Overview of 4-[(cyclopentyloxy)methyl]piperidine (CAS No. 933758-87-3): Properties, Applications, and Industry Insights

4-[(cyclopentyloxy)methyl]piperidine (CAS No. 933758-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a cyclopentyloxy substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular framework combines the rigidity of a piperidine ring with the flexibility of a cyclopentyl ether moiety, making it valuable for drug discovery and material science applications.

In recent years, the demand for high-purity piperidine derivatives like 4-[(cyclopentyloxy)methyl]piperidine has surged, driven by advancements in small-molecule therapeutics and catalysis research. Researchers frequently search for "CAS 933758-87-3 solubility" or "synthetic routes for cyclopentyloxy-methyl piperidine," reflecting its relevance in optimizing reaction conditions. The compound's lipophilic nature and hydrogen-bond acceptor capacity contribute to its utility in designing CNS-targeting compounds, a hot topic in neuropharmacology.

From a technical perspective, 933758-87-3 exhibits a balanced logP value (predicted ~2.1), suggesting moderate membrane permeability—a critical factor in drug bioavailability studies. Analytical data indicate stability under standard storage conditions, though precautions against moisture-sensitive degradation are recommended. Industry discussions often center on "scaling up 4-[(cyclopentyloxy)methyl]piperidine production" or "alternative protecting groups for piperidine nitrogen," highlighting its process chemistry challenges.

The compound's structure-activity relationship (SAR) potential is evident in patent literature, where analogs of 4-[(cyclopentyloxy)methyl]piperidine appear in GPCR modulator claims. This aligns with growing interest in G-protein-coupled receptor therapeutics, a trending area in precision medicine. Computational chemists frequently model its conformational flexibility to predict protein-ligand interactions, addressing common search queries like "molecular docking with cyclopentyloxy-methyl piperidine scaffolds."

Quality control protocols for CAS 933758-87-3 emphasize HPLC purity verification (>98%) and residual solvent analysis, reflecting GMP standards. The compound's thermal stability (decomposition >200°C) supports its use in high-temperature reactions, a feature often explored in "piperidine-based catalyst design" studies. Recent publications also investigate its metabolic stability in liver microsome assays—an essential parameter for medicinal chemistry optimization.

Emerging applications include incorporation into ionic liquid formulations for specialty solvents, responding to green chemistry trends. Environmental fate studies of 933758-87-3 reveal moderate biodegradability, prompting research into "sustainable synthesis of functionalized piperidines." These developments address both industrial needs and ecological concerns, frequently appearing in ESG-focused chemical research discussions.

In summary, 4-[(cyclopentyloxy)methyl]piperidine represents a multifaceted building block bridging pharmaceutical innovation and advanced material development. Its evolving applications—from kinase inhibitor backbones to polymeric additives—underscore why searches for "CAS 933758-87-3 suppliers" and "cyclopentyloxy-methyl piperidine derivatives" continue rising annually across scientific databases and procurement platforms.